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Cat. No.: B076734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Bismuth-210 (2'°Bi), a naturally occurring radioisotope. The document details its half-life,
decay energies, and decay pathways. Furthermore, it outlines established experimental
protocols for the accurate measurement of these fundamental characteristics, intended for use
in research and developmental applications.

Quantitative Decay Properties of Bismuth-210

Bismuth-210 primarily undergoes beta decay to Polonium-210 (21°Po), with a very small
fraction decaying via alpha emission to Thallium-206 (2°¢Tl). A metastable isomer, Bismuth-
210m (2°mBj), also exists with a significantly longer half-life, decaying primarily through alpha
emission. The key quantitative data for these decay processes are summarized in the tables
below.

Table 1: Half-life of Bismuth-210 and its Isomer

Isotope Half-life
Bismuth-210 (2°Bi) 5.012 days[1][2]
Bismuth-210m (21°MBi) 3.04 x 10° years[2][3]
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Table 2: Decay Modes and Energies of Bismuth-210

. Branching Ratio Decay Energy
Decay Mode Daughter Nuclide
(%) (MeV)

, 1.1612 to 1.163[1][3]

Beta (™) Polonium-210 (2°Po) ~100%[4]
[41[5]

_ 5.0364 to 5.037[3][4]

Alpha (a) Thallium-206 (2°6TI) 0.000132%][4] 5]
Table 3: Decay Properties of the Metastable Isomer, Bismuth-210m

Decay Mode Daughter Nuclide Decay Energy (MeV)
Alpha (o) Thallium-206 (206TI) 5.308[3][5]

Decay Pathways of Bismuth-210

The decay of Bismuth-210 follows two distinct pathways, dominated by beta emission. The
diagram below illustrates these decay routes.
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Decay Pathway of Bismuth-210
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Decay pathway of Bismuth-210.

Experimental Protocols for Measurement

The accurate determination of the half-life and decay energy of Bismuth-210 requires precise
experimental techniques. The following sections detail the methodologies for key experiments.

Measurement of Half-life by Beta Counting

Objective: To determine the half-life of Bismuth-210 by measuring the decrease in beta activity

over time.
Methodology:

e Sample Preparation:
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o Bismuth-210 is often obtained from its parent, Lead-210 (21°Pb), which is in secular
equilibrium.

o A chemical separation of Bismuth-210 from Lead-210 is performed. An improved method
involves the spontaneous plating of Polonium-210 onto a silver disc, followed by the
electro-deposition of Bismuth-210 onto a platinum gauze cathode from the same solution.

[6]

e Beta Counting:

o The activity of the separated Bismuth-210 sample is measured at regular intervals using
a low-level beta counter.

o To measure the high-energy beta radiation from Bismuth-210 (EBmax = 1162 keV), the
counting sources are covered with an aluminum foil (e.g., 7 mg-cm~2) to completely
absorb the alpha radiation from any co-deposited Polonium-210.[7]

o Data Analysis:
o The natural logarithm of the count rate (In(A)) is plotted against time (t).

o The decay constant (M) is determined from the slope of the resulting straight line (slope =
-N).

o The half-life (T%2) is calculated using the formula: T% = In(2) / A.

Measurement of Decay Energy by Liquid Scintillation
Spectrometry

Objective: To determine the beta decay energy spectrum of Bismuth-210.
Methodology:
e Sample Preparation:

o A known quantity of the purified Bismuth-210 sample is mixed with a liquid scintillation
cocktail in a vial.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-coincidence-counting-techniques-lab-experiment
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Bi210
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Liquid Scintillation Counting:

o The vial is placed in a liquid scintillation spectrometer to dark-adapt the sample for at least
one hour before counting.[8]

o The spectrometer detects the photons emitted as the beta particles interact with the
scintillator. The intensity of the light is proportional to the energy of the beta particle.

e Data Analysis:

o The instrument generates a beta energy spectrum, which shows the distribution of beta
particle energies. The total energy released in the decay is divided between the electron
and the antineutrino.[9]

o The maximum energy of the beta spectrum (the endpoint energy) corresponds to the
decay energy (Q-value) of the beta decay. For Bismuth-210, this is approximately 1.16
MeV.[5][10]

Measurement of Alpha Decay by Alpha Spectroscopy

Objective: To detect the rare alpha decay of Bismuth-210 and measure its energy.
Methodology:
e Sample Preparation:

o Athin, uniform source of Bismuth-210 is prepared to minimize self-absorption of the alpha
particles. Spontaneous deposition on a silver disk is a suitable method.

e Alpha Spectroscopy:

o The sample is placed in a vacuum chamber containing a solid-state alpha detector (e.g., a
silicon surface barrier detector).

o The detector measures the energy of the alpha particles emitted from the sample.

o Data Analysis:
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o The alpha spectrometer produces an energy spectrum with a distinct peak corresponding
to the energy of the alpha particles from the decay of Bismuth-210 to Thallium-206.

Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
Bismuth-210 decay properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b076734?utm_src=pdf-body-img
https://www.benchchem.com/product/b076734?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Determination of the a-decay half-life of P0210 based on film and slice bismuth samples at
room temperature [escholarship.org]

o 2. researchgate.net [researchgate.net]

e 3. pubs.aip.org [pubs.aip.org]

. lifesci.dundee.ac.uk [lifesci.dundee.ac.uk]
. Xmphysics.com [xmphysics.com]

. mirion.com [mirion.com]

. atom.kaeri.re.kr [atom.kaeri.re.kr]

. researchgate.net [researchgate.net]

°
© (0] ~ [o2] 1 H

. Beta decay - Wikipedia [en.wikipedia.org]

e 10. Time-efficient method for the determination of 210Pb, 210Bi, and 210Po activities in
seawater using liquid scintillation spectrometry - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to the Half-life and Decay Energy of
Bismuth-210]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076734+#half-life-and-decay-energy-of-bismuth-210]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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